Cas no 742067-21-6 (2,8-Diazaspiro[4.5]decane, 8-(methylsulfonyl)-, monohydrochloride)
742067-21-6 structure
Product Name:2,8-Diazaspiro[4.5]decane, 8-(methylsulfonyl)-, monohydrochloride
CAS No:742067-21-6
MF:C9H19ClN2O2S
MW:254.777360200882
CID:832145
PubChem ID:17973614
Update Time:2025-04-19
2,8-Diazaspiro[4.5]decane, 8-(methylsulfonyl)-, monohydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2,8-Diazaspiro[4.5]decane, 8-(methylsulfonyl)-, monohydrochloride
- 2,8-Diazaspiro[4.5]decane, 8-(Methylsulfonyl)-, (Hydrochloride) (1:1)
- 2,8-DIAZASPIRO[4.5]DECANE, 8-(METHYLSULFONYL)-, HYDROCHLORIDE (1:1)
- 8-(methylsulfonyl)-2,8-Diazaspiro[4.5]decane hydrochloride
- 8-methacryloyloxyoctyltrichlorosilane
- SCHEMBL349580
- UXRPMOMVGKHUAF-UHFFFAOYSA-N
- AKOS026775269
- A1-73563
- 742067-21-6
- 8-methanesulfonyl-2,8-diaza-spiro[4.5]decane hydrochloride
- 8-(methylsulfonyl)-2,8-diazaspiro[4,5]decane hydrochloride
-
- Inchi: 1S/C9H18N2O2S.ClH/c1-14(12,13)11-6-3-9(4-7-11)2-5-10-8-9;/h10H,2-8H2,1H3;1H
- InChI Key: UXRPMOMVGKHUAF-UHFFFAOYSA-N
- SMILES: Cl.S(C)(N1CCC2(CNCC2)CC1)(=O)=O
Computed Properties
- Exact Mass: 254.08600
- Monoisotopic Mass: 254.0855767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 299
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.8Ų
Experimental Properties
- PSA: 57.79000
- LogP: 2.17100
2,8-Diazaspiro[4.5]decane, 8-(methylsulfonyl)-, monohydrochloride Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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